Methyl 4-bromo-3-oxopentanoate

Description

Methyl 4-bromo-3-oxopentanoate is a chemical compound with the molecular formula $C_6H_9BrO_3$ and a molecular weight of 209.04 g/mol . It is also known by other names such as 4-Bromo-3-oxo-pentanoic acid methyl ester, methyl 4-bromopropionyl acetate, and methyl 4-bromo-3-oxo-pentanoate . The compound has a density of 1.475 g/cm3 and a boiling point of 224.12ºC at 760 mmHg . Methyl 4-bromo-3-oxopentanoate is used in scientific research and possesses diverse applications, including pharmaceutical synthesis.

The structure of Methyl 4-bromo-3-oxopentanoate features a five-carbon chain with a methyl group ($CH_3$) attached to the first carbon, a bromine atom ($Br$) on the fourth carbon, and a ketone group ($C=O$) on the third carbon. The bromine atom can be replaced by another nucleophile in a chemical reaction, and the ketone group can participate in reactions like aldol condensation or Claisen condensation to form more complex molecules.

A similar chemical compound is methyl 4-bromo-3-oxovalerate . Methyl 4-bromo-3-oxopentanoate is classified under "other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives" .

• CAS No.: 105983-77-5
• Product Name: Methyl 4-bromo-3-oxopentanoate
• Molecular Formula: C6H9BrO3
• Molecular Weight: 209.04 g/mol
• IUPAC Name: methyl 4-bromo-3-oxopentanoate
• Standard InChI: InChI=1S/C6H9BrO3/c1-4(7)5(8)3-6(9)10-2/h4H,3H2,1-2H3
• Standard InChIKey: HCBQTGAZENNMLM-UHFFFAOYSA-N
• SMILES: CC(C(=O)CC(=O)OC)Br
• Canonical SMILES: CC(C(=O)CC(=O)OC)Br
• Synonyms: Pentanoic acid, 4-broMo-3-oxo-, Methyl ester
• PubChem Compound: 9815681
• Last Modified: Sep 13 2023